2-Iodomethyl-1-methyl-pyrrolidine

• IUPAC Name: 2-(iodomethyl)-1-methylpyrrolidine
• InChI: InChI=1S/C6H12IN/c1-8-4-2-3-6(8)5-7/h6H,2-5H2,1H3
• InChI Key: SFMBCWMRPYQHDT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1CI
• Molecular Formula: C6H12IN
• Molecular Weight: 225.07 g/mol

Description

2-Iodomethyl-1-methyl-pyrrolidine is a tertiary amine featuring a pyrrolidine ring substituted with a methyl group at the 1-position and an iodomethyl group at the 2-position. Its molecular formula is C₇H₁₃IN (calculated molecular weight: ~225.09 g/mol).

The pyrrolidine scaffold is conformationally flexible due to ring puckering, a phenomenon quantitatively described using puckering coordinates . This flexibility may influence reactivity and interactions in synthetic or biological contexts.

Biological Activity

2-Iodomethyl-1-methyl-pyrrolidine, a halogenated pyrrolidine derivative, has garnered attention in recent years due to its diverse biological activities and potential applications in medicinal chemistry. This article provides an overview of its biological activity, including its synthesis, mechanism of action, and comparative analysis with similar compounds.

Chemical Structure and Synthesis

2-Iodomethyl-1-methyl-pyrrolidine is characterized by a pyrrolidine ring with a methyl group and an iodomethyl substituent at the second position. The compound can be synthesized through various methods, including:

• Iodination of Precursor Compounds : Typically involves reacting (S)-1-methyl-pyrrolidine with iodine and an oxidizing agent (such as hydrogen peroxide) in organic solvents like dichloromethane or acetonitrile under controlled conditions.
• Industrial Production : On a larger scale, continuous flow processes are employed to ensure consistent quality and yield.

The biological activity of 2-Iodomethyl-1-methyl-pyrrolidine is attributed to its interaction with specific molecular targets, such as enzymes and receptors. The iodine atom can participate in halogen bonding, enhancing the compound's binding affinity and specificity. The pyrrolidine ring structure allows it to mimic natural substrates or ligands, modulating various biological pathways.

Antimicrobial Properties

Recent studies have highlighted the compound's potential as an antimicrobial agent. It has been tested against various bacterial strains, demonstrating significant inhibitory activity. For instance:

• Inhibitory concentrations (IC50) for certain derivatives were found to be below 100 nM against DNA gyrase from E. coli, indicating strong antibacterial activity .
• Minimum inhibitory concentration (MIC) values for compounds related to 2-Iodomethyl-1-methyl-pyrrolidine were reported as low as <0.03125 μg/mL against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis .

Enzyme Inhibition

The compound has also been investigated for its role as an enzyme inhibitor. It exhibits dual inhibition of bacterial topoisomerases, which are critical for DNA replication and transcription processes:

Compound Type	IC50 (nM)	MIC (μg/mL)
Type I	<32	<0.25
Type II	38-460	2-16

This table summarizes the enzyme inhibition potency and antibacterial effectiveness of various derivatives of 2-Iodomethyl-1-methyl-pyrrolidine .

Case Studies

Several case studies have explored the biological implications of this compound:

• Study on Antibacterial Activity : A comprehensive assessment revealed that derivatives of 2-Iodomethyl-1-methyl-pyrrolidine exhibited varying degrees of antibacterial activity against both Gram-positive and Gram-negative bacteria. The most potent compounds showed inhibition zones exceeding 15 mm in diameter against E. coli and S. aureus .
• Mechanistic Studies : Research focusing on enzyme interactions indicated that the compound could effectively disrupt bacterial DNA replication by inhibiting topoisomerases, thereby providing a mechanism for its observed antibacterial effects .

Comparative Analysis with Similar Compounds

The biological activity of 2-Iodomethyl-1-methyl-pyrrolidine can be contrasted with other halogenated pyrrolidine derivatives:

Compound	Key Differences	Biological Activity
3-Iodomethyl-1-methyl-pyrrolidine	Different halogen substitution	Varying reactivity and applications
2-Bromomethyl-1-methyl-pyrrolidine	Bromine instead of iodine	Different antimicrobial properties
2-Chloromethyl-1-methyl-pyrrolidine	Chlorine substitution	Similar synthetic applications

These comparisons highlight the unique properties conferred by the iodine atom in 2-Iodomethyl-1-methyl-pyrrolidine, which enhances its reactivity and potential applications in both research and industry.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Reactivity: The iodomethyl group in 2-Iodomethyl-1-methyl-pyrrolidine confers high reactivity due to iodine’s leaving-group ability, making it suitable for nucleophilic substitution reactions. However, its discontinued status suggests challenges in stability or synthesis . Ethyl (2-Ethyl-1-methylpyrrolidine) and methoxymethyl (2-(Methoxymethyl)-1-methylpyrrolidine) substituents lack halogens, resulting in lower reactivity but improved stability.

Molecular Weight and Applications :

• The iodine atom significantly increases the molecular weight of 2-Iodomethyl-1-methyl-pyrrolidine (~225 g/mol) compared to its analogs (113–129 g/mol). This difference may influence pharmacokinetic properties or material handling in industrial applications.

Conformational Flexibility: Pyrrolidine rings exhibit puckering, with puckering coordinates (e.g., amplitude $ q $, phase $ \phi $) providing insights into conformational preferences .